Cas no 1465571-87-2 (4,6-dichloro-2-(2,2,2-trifluoroethyl)pyrimidine)

• Product Name: 4,6-dichloro-2-(2,2,2-trifluoroethyl)pyrimidine
• CAS No: 1465571-87-2
• MF: C₆H₃Cl₂F₃N₂
• MW: 231.002629518509
• CID: 4601378
• Update Time: 2025-06-15

4,6-dichloro-2-(2,2,2-trifluoroethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4,6-DICHLORO-2-(2,2,2-TRIFLUOROETHYL)PYRIMIDINE
• Pyrimidine, 4,6-dichloro-2-(2,2,2-trifluoroethyl)-
• 4,6-dichloro-2-(2,2,2-trifluoroethyl)pyrimidine

• Inchi： 1S/C6H3Cl2F3N2/c7-3-1-4(8)13-5(12-3)2-6(9,10)11/h1H,2H2
• InChI Key： CQADUTZVZPSGIY-UHFFFAOYSA-N
• SMILES： C1(CC(F)(F)F)=NC(Cl)=CC(Cl)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 4,6-dichloro-2-(2,2,2-trifluoroethyl)pyrimidine

Recent Advances in the Application of 4,6-Dichloro-2-(2,2,2-trifluoroethyl)pyrimidine (CAS: 1465571-87-2) in Chemical Biology and Pharmaceutical Research

4,6-Dichloro-2-(2,2,2-trifluoroethyl)pyrimidine (CAS: 1465571-87-2) is a fluorinated pyrimidine derivative that has recently gained significant attention in chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting kinase inhibition and other therapeutic pathways. The presence of both chlorine and trifluoroethyl groups on the pyrimidine ring provides unique opportunities for further functionalization, making it a valuable building block in medicinal chemistry.

Recent studies have demonstrated the utility of 4,6-dichloro-2-(2,2,2-trifluoroethyl)pyrimidine in the development of novel kinase inhibitors. A 2023 publication in the Journal of Medicinal Chemistry reported its use as a precursor for the synthesis of selective JAK2 inhibitors, showing promising results in preclinical models of myeloproliferative disorders. The trifluoroethyl group was found to significantly enhance the metabolic stability of the resulting compounds while maintaining target affinity, addressing a common challenge in kinase inhibitor development.

In addition to its applications in kinase inhibitor development, this compound has shown potential in the synthesis of antimicrobial agents. Research published in Bioorganic & Medicinal Chemistry Letters (2024) described its incorporation into novel pyrimidine-based compounds with activity against drug-resistant bacterial strains. The electron-withdrawing nature of the trifluoroethyl group was shown to influence the compound's interaction with bacterial targets, providing a structural advantage over non-fluorinated analogs.

The synthetic accessibility of 4,6-dichloro-2-(2,2,2-trifluoroethyl)pyrimidine has also been improved through recent methodological advances. A 2023 study in Organic Process Research & Development reported an optimized, scalable synthesis route with improved yield and purity, addressing previous challenges in large-scale production. This development is particularly significant for pharmaceutical applications where consistent quality and availability of the intermediate are crucial.

Looking forward, the unique properties of 4,6-dichloro-2-(2,2,2-trifluoroethyl)pyrimidine position it as a promising scaffold for further drug discovery efforts. Its combination of synthetic versatility and favorable physicochemical properties makes it particularly attractive for the development of targeted therapies in oncology, inflammation, and infectious diseases. Ongoing research is exploring its potential in PROTAC (proteolysis targeting chimera) design and other emerging therapeutic modalities.